Cas no 19190-47-7 (1-(Chloromethyl)-8-methoxynaphthalene)

• Product Name: 1-(Chloromethyl)-8-methoxynaphthalene
• CAS No: 19190-47-7
• MF: C₁₂H₁₁ClO
• MW: 206.668142557144
• CID: 4936215
• Update Time: 2025-09-27

1-(Chloromethyl)-8-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-8-methoxynaphthalene
• 1-(Chloromethyl)-8-methoxynaphthalene

• Inchi： 1S/C12H11ClO/c1-14-11-7-3-5-9-4-2-6-10(8-13)12(9)11/h2-7H,8H2,1H3
• InChI Key： MNFZVPODDPJSQK-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C2C=CC=C(C2=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2

Additional information on 1-(Chloromethyl)-8-methoxynaphthalene

Introduction to 1-(Chloromethyl)-8-methoxynaphthalene (CAS No. 19190-47-7)

1-(Chloromethyl)-8-methoxynaphthalene, identified by its Chemical Abstracts Service (CAS) number 19190-47-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This naphthalene derivative features a chloromethyl substituent at the 1-position and a methoxy group at the 8-position, making it a versatile intermediate in the development of various chemical entities. The unique structural properties of this compound have garnered attention for its potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules.

The molecular structure of 1-(Chloromethyl)-8-methoxynaphthalene consists of a naphthalene core, which is a bicyclic aromatic hydrocarbon composed of two fused benzene rings. The presence of the chloromethyl group (–CH₂Cl) at the 1-position introduces reactivity that allows for further functionalization, while the methoxy group (–OCH₃) at the 8-position provides stability and influences electronic properties. This combination makes the compound an attractive building block for constructing more complex molecules.

In recent years, 1-(Chloromethyl)-8-methoxynaphthalene has been explored in various synthetic pathways due to its ability to undergo nucleophilic addition reactions. The chloromethyl functionality acts as a good electrophile, readily reacting with nucleophiles such as amines, alcohols, and thiols to form ether, amide, or thioether linkages, respectively. These reactions are fundamental in constructing biaryl structures, which are prevalent in many pharmaceuticals and agrochemicals.

One of the most compelling applications of 1-(Chloromethyl)-8-methoxynaphthalene is in the synthesis of heterocyclic compounds. Heterocycles are essential scaffolds in drug design due to their diverse biological activities and favorable pharmacokinetic properties. Researchers have leveraged the reactivity of this compound to introduce naphthalene moieties into larger heterocyclic frameworks, leading to novel molecules with potential therapeutic effects. For instance, studies have demonstrated its utility in generating substituted quinolines and benzothiophenes, which are known for their antimicrobial and anti-inflammatory properties.

Recent advancements in synthetic methodologies have further enhanced the utility of 1-(Chloromethyl)-8-methoxynaphthalene. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce aryl or vinyl groups at various positions on the naphthalene ring. These transformations have enabled the creation of more intricate molecular architectures with tailored biological activities. Additionally, palladium-catalyzed methylation reactions have been utilized to incorporate methyl groups adjacent to the chloromethyl substituent, expanding the synthetic toolkit available for this compound.

The pharmaceutical industry has shown particular interest in 1-(Chloromethyl)-8-methoxynaphthalene due to its potential as a precursor for drug candidates. For example, derivatives of this compound have been investigated for their roles in antitumor and anti-inflammatory therapies. The ability to modify both the chloromethyl and methoxy positions allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are critical factors in drug development.

In academic research, 1-(Chloromethyl)-8-methoxynaphthalene has been employed as a model substrate for studying reaction mechanisms and developing new catalytic systems. Its well-defined reactivity profile makes it an excellent candidate for probing electronic effects and steric influences in organic synthesis. Furthermore, computational studies have been conducted to predict optimal reaction conditions and intermediates, aiding experimental design and improving yields.

The synthesis of 1-(Chloromethyl)-8-methoxynaphthalene itself is an intriguing process that highlights modern synthetic strategies. Traditional methods often involve halogenation followed by selective methylation or demethylation steps. However, recent reports have introduced more efficient routes using flow chemistry or microwave-assisted techniques, significantly reducing reaction times and improving scalability. These innovations underscore the ongoing evolution of synthetic organic chemistry and its impact on accessing complex molecules like 1-(Chloromethyl)-8-methoxynaphthalene.

Looking ahead, the future applications of 1-(Chloromethyl)-8-methoxynaphthalene are likely to expand as new synthetic methodologies emerge and demand for specialized intermediates grows. Its role in constructing biologically relevant molecules ensures that it will remain a valuable asset in both industrial and academic research settings. As our understanding of structure-activity relationships improves, so too will our ability to harness this compound's potential for developing novel therapeutic agents.

In conclusion,1-(Chloromethyl)-8-methoxynaphthalene (CAS No. 19190-47-7) is a multifaceted compound with significant implications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop innovative molecular architectures with potential biological applications. As advancements continue to unfold，this compound will undoubtedly play an increasingly important role in shaping the future of drug discovery and material science。